Cas no 6683-46-1 (1,1,4,4-Tetramethyl-1,2,3,4-tetrahydronaphthalene)

1,1,4,4-Tetramethyl-1,2,3,4-tetrahydronaphthalene structure
6683-46-1 structure
Product Name:1,1,4,4-Tetramethyl-1,2,3,4-tetrahydronaphthalene
CAS No:6683-46-1
MF:C14H20
MW:188.308604240417
MDL:MFCD00052728
CID:516816
PubChem ID:81186
Update Time:2025-04-19

1,1,4,4-Tetramethyl-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

    • 1,1,4,4-Tetramethyl-1,2,3,4-tetrahydronaphthalene
    • 1,1,4,4-tetramethyl-2,3-dihydronaphthalene
    • 1,2,3,4-TETRAHYDRO-1,1,4,4-TETRAMETHYLNAPHTHALENE
    • Naphthalene,1,2,3,4-tetrahydro-1,1,4,4-tetramethyl-
    • 1,1,4,4-Tetramethyl-1,2,3,4-tetrahydronaphthalene , Tech.
    • 1,1,4,4-Tetramethyltetralin
    • NSC 17400
    • YKU41EDL5Y
    • Naphthalene, 1,2,3,4-tetrahydro-1,1,4,4-tetramethyl-
    • NSC17400
    • CCQKWSZYTOCEIB-UHFFFAOYSA-N
    • EBD35071
    • SBB090834
    • FCH918392
    • ANW-4
    • 6683-46-1
    • 1,1,4,4-tetramethyl1,2,3,4-tetrahydro naphthalene
    • SY101066
    • NSC-17400
    • CHEMBL540753
    • CS-B1804
    • AC-25626
    • A8988
    • AKOS006227803
    • 5,6,7,8-Tetrahydro-5,5,8,8-tetramethyl-naphthalene
    • GS-3790
    • 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-naphthalene
    • 1,2,3,4-tetrahydro-1,1,4,4-tetramethyl-naphthalene
    • 1,2,3,4-tetrahydro-1,1,4,4tetramethylnaphthalene
    • 1,1,4,4-Tetramethyl-1,2,3,4-tetrahydronaphthalene; 1,1,4,4-Tetramethyltetralin
    • 1,1,4,4-tetramethyl-1,2,3,4-tetrahydro naphthalene
    • C11440
    • EN300-142446
    • 5,6,7,8-tetrahydro-5,5,8,8-tetramethylnaphthalene
    • UNII-YKU41EDL5Y
    • FT-0606017
    • DTXSID6064452
    • EINECS 229-723-1
    • NS00036071
    • MFCD00052728
    • DB-005610
    • MDL： MFCD00052728
    • Inchi： 1S/C14H20/c1-13(2)9-10-14(3,4)12-8-6-5-7-11(12)13/h5-8H,9-10H2,1-4H3
    • InChI Key： CCQKWSZYTOCEIB-UHFFFAOYSA-N
    • SMILES： C1(C)(C)C2C=CC=CC=2C(C)(C)CC1

Computed Properties

  • Exact Mass: 188.15700
  • Monoisotopic Mass: 188.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5

Experimental Properties

  • Density: 0.883±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 115-120 ºC
  • Boiling Point: 248 ºC
  • Flash Point: 101.2±7.1 ºC,
  • Refractive Index: 1.5278 (589.3 nm 27 ºC)
  • Solubility: Insuluble (1.88E-4 g/L) (25 ºC),
  • PSA: 0.00000
  • LogP: 4.03560

1,1,4,4-Tetramethyl-1,2,3,4-tetrahydronaphthalene Security Information

1,1,4,4-Tetramethyl-1,2,3,4-tetrahydronaphthalene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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1,1,4,4-Tetramethyl-1,2,3,4-tetrahydronaphthalene Production Method

1,1,4,4-Tetramethyl-1,2,3,4-tetrahydronaphthalene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:6683-46-1)1,1,4,4-四甲基-1,2,3,4-四氢萘
Order Number:LE25939942
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com

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(CAS:6683-46-1)1,1,4,4-四甲基-1,2,3,4-四氢萘
LE25939942
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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